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Compound of Interest

Compound Name: Dimethyl diglycolate

Cat. No.: B041929 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physicochemical properties of

dimethyl diglycolate, specifically its molecular weight and density. The information herein is

intended to support research and development activities by providing both fundamental data

and the methodologies for its experimental verification.

Core Properties of Dimethyl Diglycolate
Dimethyl diglycolate, also known as dimethyl 2,2'-oxydiacetate, is an organic compound with

applications as a starting material in the synthesis of various chemical entities, including

unsaturated polyester resins and plasticizers. A precise understanding of its physical properties

is crucial for its application in chemical synthesis and material science.

The key physical and chemical properties of dimethyl diglycolate are summarized in the table

below for quick reference.
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Property Value Reference(s)

Molecular Formula C₆H₁₀O₅ [1][2][3][4]

Molecular Weight 162.14 g/mol [1][2][3][4]

Density 1.15 g/cm³ [1]

CAS Number 7040-23-5 [1][2][3][4]

Melting Point 36 °C [1]

Boiling Point 211.3 °C (at 760 mmHg) [1]

Flash Point 84.1 °C [1]

Experimental Protocols
The following sections detail the standard experimental procedures for the determination of the

molecular weight and density of a liquid organic compound such as dimethyl diglycolate.

Mass spectrometry is a powerful analytical technique used to measure the mass-to-charge

ratio of ions. It is the most common and accurate method for determining the molecular weight

of a compound.[1][5][6]

Principle: The sample is first ionized, and the resulting ions are accelerated into a magnetic or

electric field. The path of the ions is dependent on their mass-to-charge ratio, which allows for

their separation and detection. The peak with the highest mass-to-charge ratio, excluding

isotopic peaks, generally corresponds to the molecular ion, from which the molecular weight is

determined.[5]

Methodology: Electrospray Ionization (ESI) Mass Spectrometry

Sample Preparation:

Prepare a dilute solution of dimethyl diglycolate in a suitable volatile solvent (e.g.,

methanol, acetonitrile) at a concentration typically in the range of 1-10 µM.[7]

Ensure the sample is free from non-volatile salts and detergents, as they can interfere with

the ionization process.[7]
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Instrument Calibration:

Calibrate the mass spectrometer using a standard compound with a known molecular

weight to ensure mass accuracy.[8]

Sample Infusion and Ionization:

The sample solution is introduced into the ESI source through a fine capillary at a constant

flow rate.

A high voltage is applied to the capillary tip, causing the liquid to nebulize into a fine spray

of charged droplets.

As the solvent evaporates from the droplets, the charge concentration increases, leading

to the formation of gas-phase molecular ions.

Mass Analysis:

The generated ions are directed into the mass analyzer (e.g., Quadrupole, Time-of-Flight).

The analyzer separates the ions based on their mass-to-charge (m/z) ratio.

Data Acquisition and Interpretation:

A mass spectrum is generated, plotting ion intensity versus m/z.

Identify the molecular ion peak (M+). For dimethyl diglycolate, this would be the ion

formed by the loss of one electron.

The m/z value of the molecular ion peak provides the molecular weight of the compound.

For high-resolution mass spectrometry (HRMS), the exact molecular formula can be

confirmed from the precise mass measurement.[5][6]

Pycnometry is a highly precise method for determining the density of a liquid by measuring its

mass within a known volume.[4]

Principle: The density of a liquid is its mass per unit volume. A pycnometer is a glass flask with

a precisely calibrated volume. By weighing the pycnometer empty, filled with a reference liquid
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(like deionized water) of known density, and finally filled with the sample liquid, the density of

the sample can be accurately calculated.[4]

Methodology:

Preparation:

Thoroughly clean and dry the pycnometer and its stopper.

Allow the pycnometer to reach thermal equilibrium with the ambient laboratory

temperature.

Measurement:

Step 1: Weigh the empty, dry pycnometer on an analytical balance and record its mass

(m₀).

Step 2: Fill the pycnometer with deionized water of a known temperature and density

(ρ_water). Insert the stopper, ensuring any excess water exits through the capillary. Dry

the exterior completely.[9]

Step 3: Weigh the water-filled pycnometer and record its mass (m₁).

Step 4: Empty and dry the pycnometer thoroughly.

Step 5: Fill the pycnometer with dimethyl diglycolate, ensuring the temperature is the

same as the water. Insert the stopper and dry the exterior.

Step 6: Weigh the sample-filled pycnometer and record its mass (m₂).

Calculation:

Mass of water: m_water = m₁ - m₀

Volume of pycnometer (V): V = m_water / ρ_water

Mass of sample: m_sample = m₂ - m₀
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Density of sample (ρ_sample): ρ_sample = m_sample / V

Visualized Experimental Workflow
The following diagram illustrates the logical flow of the experimental protocol for determining

the density of dimethyl diglycolate using a pycnometer.
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Start: Prepare Clean, Dry Pycnometer

Weigh Empty Pycnometer (m₀)

Fill with Deionized Water at Temp (T)

Weigh Water-Filled Pycnometer (m₁)

Calculate Pycnometer Volume (V)

V = (m₁ - m₀) / ρ_water

Empty and Dry Pycnometer

Fill with Dimethyl Diglycolate at Temp (T)

Weigh Sample-Filled Pycnometer (m₂)

Calculate Sample Density (ρ)

ρ = (m₂ - m₀) / V

End: Report Density

Click to download full resolution via product page

Caption: Workflow for Density Determination by Pycnometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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